Cas no 1897717-57-5 (2-(3-Methyl-1-benzofuran-7-yl)acetonitrile)

• Product Name: 2-(3-Methyl-1-benzofuran-7-yl)acetonitrile
• CAS No: 1897717-57-5
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 5618202
• PubChem ID: 84765938
• Update Time: 2025-05-20

2-(3-Methyl-1-benzofuran-7-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1897717-57-5
• EN300-28643535
• 2-(3-methyl-1-benzofuran-7-yl)acetonitrile
• 2-(3-Methyl-1-benzofuran-7-yl)acetonitrile

• Inchi： 1S/C11H9NO/c1-8-7-13-11-9(5-6-12)3-2-4-10(8)11/h2-4,7H,5H2,1H3
• InChI Key： VQFSNTMONHLTQE-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2C=CC=C(CC#N)C1=2

Computed Properties

• Exact Mass: 171.068413911g/mol
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.9Ų

Additional information on 2-(3-Methyl-1-benzofuran-7-yl)acetonitrile

2-(3-Methyl-1-benzofuran-7-yl)acetonitrile (CAS No. 1897717-57-5): A Comprehensive Overview

2-(3-Methyl-1-benzofuran-7-yl)acetonitrile (CAS No. 1897717-57-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzofuran derivative exhibits unique structural properties, making it valuable for various applications. With the growing interest in heterocyclic compounds and their potential uses, this molecule stands out due to its versatile reactivity and potential in drug discovery.

The compound features a benzofuran core substituted with a methyl group at the 3-position and an acetonitrile moiety at the 7-position. This combination of functional groups contributes to its distinct chemical behavior, allowing it to participate in diverse synthetic pathways. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of bioactive compounds and functional materials.

One of the key reasons for the rising popularity of 2-(3-Methyl-1-benzofuran-7-yl)acetonitrile is its relevance in addressing current challenges in medicinal chemistry. With the increasing demand for novel therapeutic agents, this compound serves as a promising intermediate. Its structural framework is often explored in the synthesis of potential anti-inflammatory and antioxidant agents, aligning with the global focus on health and wellness.

In addition to pharmaceutical applications, 2-(3-Methyl-1-benzofuran-7-yl)acetonitrile is also studied for its potential in material science. The benzofuran scaffold is known for its optical and electronic properties, making it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). This aligns with the growing trend toward sustainable and energy-efficient technologies.

The synthesis of 2-(3-Methyl-1-benzofuran-7-yl)acetonitrile typically involves multi-step organic reactions, often starting from readily available precursors. Researchers have optimized various protocols to achieve high yields and purity, ensuring its suitability for further derivatization. The compound’s stability under standard laboratory conditions also makes it a practical choice for experimental work.

From a market perspective, the demand for benzofuran-based compounds like 2-(3-Methyl-1-benzofuran-7-yl)acetonitrile is on the rise. Pharmaceutical companies and research institutions are increasingly sourcing such intermediates to accelerate drug discovery programs. The compound’s CAS No. 1897717-57-5 serves as a unique identifier, facilitating its procurement and regulatory compliance.

Environmental and safety considerations are also critical when working with 2-(3-Methyl-1-benzofuran-7-yl)acetonitrile. While it is not classified as a hazardous material, standard laboratory precautions should be observed during handling. Proper storage conditions, such as keeping it in a cool, dry place away from direct sunlight, help maintain its integrity over time.

In summary, 2-(3-Methyl-1-benzofuran-7-yl)acetonitrile (CAS No. 1897717-57-5) is a versatile and valuable compound in modern chemistry. Its applications span from pharmaceutical intermediates to advanced materials, reflecting its broad utility. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in scientific advancements.